Cas no 1157716-10-3 (1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)-)

• Product Name: 1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)-
• CAS No: 1157716-10-3
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5166960
• Update Time: 2025-10-29

1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• [3-(1H-Imidazol-1-yl)propyl](2-methylpentan-3-yl)amine
• n-(3-(1h-Imidazol-1-yl)propyl)-2-methylpentan-3-amine
• 1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)-

• Inchi： 1S/C12H23N3/c1-4-12(11(2)3)14-6-5-8-15-9-7-13-10-15/h7,9-12,14H,4-6,8H2,1-3H3
• InChI Key： LALOXNOYXVGCTC-UHFFFAOYSA-N
• SMILES： N(CCCN1C=NC=C1)C(CC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)-

Compound CAS No. 1157716-10-3: 1H-Imidazole-1-propanamine, N-(1-ethyl-2-methylpropyl)-

The compound CAS No. 1157716-10-3, also known as N-(1-ethyl-2-methylpropyl)-imidazole propanamine, is a heterocyclic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, which is widely recognized for its versatile properties in organic synthesis and drug discovery.

Imidazole derivatives have been extensively studied due to their ability to act as ligands in coordination chemistry and their role in the synthesis of bioactive molecules. The N-(substituted) imidazole propanamine structure of this compound introduces additional functional groups that enhance its reactivity and applicability in different chemical reactions.

Recent studies have highlighted the importance of imidazole-based compounds in the development of new materials, such as metal-organic frameworks (MOFs) and coordination polymers. The N-(alkyl) substituent in this compound provides steric bulk, which can influence the stability and selectivity of these materials when used as building blocks.

In the pharmaceutical industry, imidazole derivatives are valuable intermediates for synthesizing drugs targeting various therapeutic areas, including anti-inflammatory agents, antiviral compounds, and anticancer drugs. The propanamine moiety in this compound may contribute to its ability to interact with biological systems, making it a promising candidate for further drug development.

The synthesis of N-(substituted) imidazoles typically involves condensation reactions between amines and carbonyl compounds under specific conditions. For CAS No. 1157716-10-3, the synthesis likely involves the reaction of an imidazole derivative with an appropriate alkylation agent to introduce the N-(ethyl-methylpropyl) group.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct complex imidazole derivatives with high precision.

In terms of applications, imidazole propanamines like CAS No. 1157716-10-3 are being investigated for their potential as corrosion inhibitors in industrial settings due to their ability to form protective films on metal surfaces.

Moreover, the compound's ability to act as a ligand in transition metal complexes has opened avenues for its use in catalysis and sensing applications. Researchers are actively exploring how variations in the substituents affect the electronic properties and coordination abilities of these complexes.

The study of such compounds also contributes to our understanding of nitrogen-containing heterocycles' role in natural product synthesis and biologically active molecules.

In conclusion, CAS No. 1157716-10-3 (N-(substituted) imidazole propanamine) represents a valuable compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a subject of ongoing research aimed at unlocking its full potential in material science, drug discovery, and industrial processes.